[1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol

• Molecular Formula: C13H11NO3
• Molecular Weight: 229.23 g/mol
• IUPAC Name: [1,3]dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol
• InChI: InChI=1S/C13H11NO3/c15-12(9-4-2-1-3-5-9)11-13-10(6-7-14-11)16-8-17-13/h1-7,12,15H,8H2
• InChI Key: DLHDGPIWSGOKHW-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C(=NC=C2)C(C3=CC=CC=C3)O

Description

[1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol (CAS 109218-96-4) is a heterocyclic compound with the molecular formula C₁₃H₁₁NO₃ and a molecular weight of 229.23 g/mol . Its structure comprises a pyridine ring fused with a 1,3-dioxolane moiety, substituted at the 4-position by a phenylmethanol group.

Preparation Methods

The synthesis of [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol can be achieved through various synthetic routes. One efficient method involves a one-pot three-component reaction. This reaction typically involves the use of sesamol, aromatic aldehydes, and 2-aminopropene-1,1,3-tricarbonitrile in the presence of triethylamine at 100°C under neat reaction conditions . This method is favored due to its simplicity, broad substrate scope, and high yield of products

Chemical Reactions Analysis

[1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol undergoes various chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate and reducing agents such as sodium borohydride . Substitution reactions often involve nucleophiles like halides or amines . The major products formed from these reactions depend on the specific conditions and reagents used, but they typically involve modifications to the dioxolo or pyridine rings .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . In biology and medicine, it has been studied for its potential anticonvulsant properties . Research has shown that analogs of this compound can exhibit significant anticonvulsant activity with a good toxicity profile .

Mechanism of Action

The mechanism of action of [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol involves its interaction with molecular targets in the brain. Studies have shown that it can interact with the GABA A receptor, which is a key target in the treatment of epilepsy . Molecular dynamic simulations have revealed that this compound forms stable interactions with the receptor, which may contribute to its anticonvulsant effects .

Comparison with Similar Compounds

Key Observations:

Core Ring Modifications: Replacement of pyridine with pyrrolidine (as in the tetrahydro-pyrrol derivative) introduces conformational rigidity and stereochemical complexity, which may influence binding affinity in biological systems . The dioxino ring in the chlorophenyl analog (vs.

Substituent Effects: Chlorophenyl Group: Enhances lipophilicity, improving membrane permeability but possibly increasing toxicity risks . Heteroaryl/Piperidinyl Groups (Patent Derivatives): Modulate solubility and target selectivity, critical for drug development .

Molecular Weight Trends :

• Derivatives with extended substituents (e.g., benzoimidazole-carboxylic acid) exhibit higher molecular weights (>400 g/mol), which may impact bioavailability .

Biological Activity

[1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol (CAS: 109218-96-4) is a heterocyclic organic compound that combines a dioxole ring with a pyridine structure. This unique configuration suggests potential biological activities, making it a subject of interest in medicinal chemistry. This article explores the biological activity of this compound, focusing on its pharmacological properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The molecular formula of [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol is C13H11NO3, with a molar mass of 229.23 g/mol. The compound features a hydroxymethyl group attached to a phenyl ring, which is significant for its biological interactions.

Property	Value
Molecular Formula	C13H11NO3
Molar Mass	229.23 g/mol
CAS Number	109218-96-4

Biological Activity Overview

Research indicates that [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol exhibits various biological activities, notably:

• Antimicrobial Activity : Preliminary studies suggest that compounds with similar structural features have demonstrated antimicrobial properties. The dioxole and pyridine moieties may enhance the compound's ability to interact with microbial targets.
• Anti-inflammatory Effects : Compounds related to this structure have shown anti-inflammatory properties in various studies. The presence of the hydroxymethyl group is thought to contribute to these effects by modulating inflammatory pathways.

While specific mechanisms for [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol are still under investigation, potential pathways include:

• Inhibition of Enzymatic Activity : Similar compounds have been found to inhibit enzymes involved in inflammatory responses.
• Interaction with Cellular Receptors : The structural characteristics may allow for binding to specific receptors involved in pain and inflammation modulation.

Case Studies and Research Findings

Several studies have explored the biological activities of compounds related to [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol:

• Antimicrobial Studies : Research has shown that derivatives containing dioxole and pyridine rings exhibit significant antibacterial activity against both Gram-positive and Gram-negative bacteria. For instance:
  • A study reported that related compounds showed effectiveness against Staphylococcus aureus and Escherichia coli at concentrations as low as 0.25 mg/mL compared to standard antibiotics like ciprofloxacin.
• Anti-inflammatory Activity : In vitro assays demonstrated that certain derivatives had greater anti-inflammatory effects than curcumin, a well-known anti-inflammatory agent. This suggests that [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol could be a promising candidate for further development.

Comparative Analysis with Related Compounds

To better understand the potential of [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol, it is useful to compare it with structurally similar compounds:

Compound Name	Structure Type	Key Biological Activity
2-Methylquinoline	Quinoline derivative	Antimicrobial
4-Hydroxypyridine	Pyridine derivative	Anti-inflammatory
Benzodioxole	Dioxole derivative	Antioxidant

The combination of dioxole and pyridine functionalities in [1,3]Dioxolo[4,5-c]pyridin-4-yl(phenyl)methanol may provide unique synergistic effects not observed in simpler analogs.